![molecular formula C8H14O2 B6207507 rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol CAS No. 31598-90-0](/img/no-structure.png)
rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol
Description
The compound “rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol” belongs to the class of organic compounds known as oxabicyclic compounds . These are organic compounds containing a ring made up of at least one oxygen atom and two carbon atoms, and where the oxygen atom is part of two different rings .
Molecular Structure Analysis
The molecular structure of “rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol” would likely be characterized by the presence of a bicyclic ring system, with one of the rings being a three-membered ring containing an oxygen atom .Future Directions
The study of “rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol” and similar compounds could potentially lead to the discovery of new chemical reactions, synthesis methods, or biological activities. Future research could also focus on elucidating the physical and chemical properties of these compounds, as well as their safety profiles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-ol involves the formation of the bicyclic ring system through a Diels-Alder reaction followed by reduction of the ketone to form the desired alcohol.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride are reacted in methanol to form the Diels-Alder adduct.", "Step 2: The resulting adduct is then reduced with sodium borohydride in acetic acid to form the bicyclic ketone.", "Step 3: The ketone is then reduced with sodium borohydride in methanol and hydrochloric acid to form the desired alcohol.", "Step 4: The alcohol is then purified by recrystallization from water." ] } | |
CAS RN |
31598-90-0 |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
